Cas no 99840-61-6 (Benzoic acid, butylidenehydrazide)

• Product Name: Benzoic acid, butylidenehydrazide
• CAS No: 99840-61-6
• MF: C₁₁H₁₄N₂O
• MW: 190.241662502289
• CID: 750026
• Update Time: 2024-01-31

Benzoic acid, butylidenehydrazide Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, butylidenehydrazide
• Benzoic acid, 2-butylidenehydrazide

• Inchi： 1S/C11H14N2O/c1-2-3-9-12-13-11(14)10-7-5-4-6-8-10/h4-9H,2-3H2,1H3,(H,13,14)
• InChI Key： YPAQTLZWGSCWFM-UHFFFAOYSA-N
• SMILES： C(NN=CCCC)(=O)C1=CC=CC=C1

Computed Properties

• Exact Mass: 190.111
• Monoisotopic Mass: 190.111
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 1.7
• Topological Polar Surface Area: 41.5A^2

Experimental Properties

• Density: 1.01±0.1 g/cm3(Predicted)
• pka: 12.87±0.46(Predicted)